N-(2-ethylphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[(9-methyl-6-oxo-1H-purin-8-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H17N5O2S/c1-3-10-6-4-5-7-11(10)19-12(22)8-24-16-20-13-14(21(16)2)17-9-18-15(13)23/h4-7,9H,3,8H2,1-2H3,(H,19,22)(H,17,18,23)
• InChI Key: JGNWJKYXIYCHLE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(N2C)N=CNC3=O
• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol

Description

N-(2-ethylphenyl)-2-[(9-methyl-6-oxo-6,9-dihydro-1H-purin-8-yl)thio]acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by the name EMA401 and has been the subject of numerous studies exploring its synthesis, mechanism of action, biochemical effects, and potential future directions.

Mechanism of Action

The mechanism of action of EMA401 involves its ability to block the activity of a protein called the ATP-sensitive potassium channel. This channel plays a key role in the transmission of pain signals in the body, and blocking its activity can reduce the perception of pain. EMA401 has also been shown to reduce the activity of certain nerve fibers that are involved in the transmission of pain signals.
Biochemical and Physiological Effects
EMA401 has been shown to have a number of biochemical and physiological effects in the body. This compound has been shown to reduce the activity of certain pain receptors in the body, leading to a reduction in the perception of pain. EMA401 has also been shown to reduce the activity of certain immune cells that are involved in the development of chronic pain.

Advantages and Limitations for Lab Experiments

The advantages of using EMA401 in lab experiments include its high purity and yield, as well as its well-characterized mechanism of action. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its effects on the body.

Future Directions

There are a number of potential future directions for research on EMA401. One direction is the development of new pain medications based on the structure and mechanism of action of this compound. Another direction is the exploration of the potential applications of EMA401 in the treatment of other types of chronic pain, such as cancer pain. Additionally, further research is needed to fully understand the potential side effects and toxicity of this compound.

Scientific Research Applications

EMA401 has been studied for its potential applications in scientific research, particularly in the field of pain management. This compound has been shown to have analgesic properties, making it a potential candidate for the development of new pain medications. EMA401 has also been studied for its potential applications in the treatment of neuropathic pain, which is a type of chronic pain that is difficult to treat with traditional pain medications.